Cas no 393184-78-6 (5-Bromo-2-ethoxynicotinic acid)
5-Bromo-2-ethoxynicotinic acid is a synthetic organic compound utilized in various research applications. It exhibits excellent solubility in organic solvents, making it suitable for diverse chemical reactions. Its bromo and ethoxy substituents provide distinct reactivity, facilitating synthetic modifications. This compound is particularly valuable for its role in the synthesis of bioactive molecules and drug discovery.
393184-78-6 structure
Product Name:5-Bromo-2-ethoxynicotinic acid
CAS No:393184-78-6
MF:C8H8BrNO3
MW:246.05802154541
MDL:MFCD09836166
CID:1027444
PubChem ID:22605320
Update Time:2025-10-18
5-Bromo-2-ethoxynicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-2-ethoxynicotinic acid
- E90274
- 5-bromo-2-ethoxypyridine-3-carboxylic acid
- CHEMBL4919256
- CS-0195761
- AKOS005070502
- J-516914
- 4R-0072
- 393184-78-6
- DB-368408
- DTXSID90626839
- WWLDXHCDXKRRTC-UHFFFAOYSA-N
- A873665
- 5-Bromo-2-ethoxynicotinicacid
- SCHEMBL6362662
- MFCD09836166
-
- MDL: MFCD09836166
- Inchi: 1S/C8H8BrNO3/c1-2-13-7-6(8(11)12)3-5(9)4-10-7/h3-4H,2H2,1H3,(H,11,12)
- InChI Key: WWLDXHCDXKRRTC-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C(C(=O)O)=C1)OCC
Computed Properties
- Exact Mass: 244.96874
- Monoisotopic Mass: 244.96876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 59.4Ų
Experimental Properties
- Melting Point: 121-123°
- PSA: 59.42
5-Bromo-2-ethoxynicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B699660-50mg |
5-Bromo-2-ethoxynicotinic Acid |
393184-78-6 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B699660-100mg |
5-Bromo-2-ethoxynicotinic Acid |
393184-78-6 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B699660-500mg |
5-Bromo-2-ethoxynicotinic Acid |
393184-78-6 | 500mg |
$ 160.00 | 2022-06-06 | ||
| Chemenu | CM177009-5g |
5-Bromo-2-ethoxynicotinic acid |
393184-78-6 | 95% | 5g |
$356 | 2021-08-05 | |
| Apollo Scientific | OR2747-1g |
5-Bromo-2-ethoxynicotinic acid |
393184-78-6 | 1g |
£59.00 | 2025-02-19 | ||
| Apollo Scientific | OR2747-5g |
5-Bromo-2-ethoxynicotinic acid |
393184-78-6 | 5g |
£168.00 | 2025-02-19 | ||
| Apollo Scientific | OR2747-10g |
5-Bromo-2-ethoxynicotinic acid |
393184-78-6 | 10g |
£254.00 | 2025-02-19 | ||
| Chemenu | CM177009-5g |
5-Bromo-2-ethoxynicotinic acid |
393184-78-6 | 95% | 5g |
$356 | 2022-06-11 | |
| Fluorochem | 047371-1g |
5-Bromo-2-ethoxynicotinic acid |
393184-78-6 | 95% | 1g |
£80.00 | 2022-03-01 | |
| Fluorochem | 047371-5g |
5-Bromo-2-ethoxynicotinic acid |
393184-78-6 | 95% | 5g |
£200.00 | 2022-03-01 |
5-Bromo-2-ethoxynicotinic acid Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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